Cas no 61391-03-5 (Cyclopentanone, 2,5-bis[(2-hydroxy-3-nitrophenyl)methylene]-)

• Product Name: Cyclopentanone, 2,5-bis[(2-hydroxy-3-nitrophenyl)methylene]-
• CAS No: 61391-03-5
• MF: C₁₉H₁₄N₂O₇
• MW: 382.323665142059
• CID: 481117
• PubChem ID: 71396227
• Update Time: 2025-04-19

Cyclopentanone, 2,5-bis[(2-hydroxy-3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2,5-bis[(2-hydroxy-3-nitrophenyl)methylene]-
• 2,5-bis[(2-hydroxy-3-nitrophenyl)methylidene]cyclopentan-1-one
• DTXSID30817805
• 61391-03-5

• Inchi： 1S/C19H14N2O7/c22-17-13(9-11-3-1-5-15(18(11)23)20(25)26)7-8-14(17)10-12-4-2-6-16(19(12)24)21(27)28/h1-6,9-10,23-24H,7-8H2
• InChI Key： QKOCOOJSIWHLDE-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=C(C=2O)[N+](=O)[O-])CCC1=CC1C=CC=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 382.08012
• Monoisotopic Mass: 382.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 143.81